Cas no 2389-72-2 ([1,1'-Biphenyl]-3,3'-dicarboxylicacid,4-[2-[1-[2-(3,3'-dicarboxy-4'-hydroxy[1,1'-biphenyl]-4-yl)diazenyl]-2-oxopropyl]diazenyl]-4'-hydroxy-)
2389-72-2 structure
Product Name:[1,1'-Biphenyl]-3,3'-dicarboxylicacid,4-[2-[1-[2-(3,3'-dicarboxy-4'-hydroxy[1,1'-biphenyl]-4-yl)diazenyl]-2-oxopropyl]diazenyl]-4'-hydroxy-
CAS No:2389-72-2
MF:C12H16O2
MW:192.254243850708
CID:250980
PubChem ID:345110
Update Time:2025-04-19
[1,1'-Biphenyl]-3,3'-dicarboxylicacid,4-[2-[1-[2-(3,3'-dicarboxy-4'-hydroxy[1,1'-biphenyl]-4-yl)diazenyl]-2-oxopropyl]diazenyl]-4'-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-3,3'-dicarboxylicacid,4-[2-[1-[2-(3,3'-dicarboxy-4'-hydroxy[1,1'-biphenyl]-4-yl)diazenyl]-2-oxopropyl]diazenyl]-4'-hydroxy-
- [1,1'-Biphenyl]-3,3'-dicarboxylicacid, 4,4''-[(2-oxopropylidene)bis(azo)]bis[4'-hydroxy- (9CI)
- [1,1'-Biphenyl]-3,3'-dicarboxylicacid,4-[2-[1-[2-(3,3'-dicarboxy-4'-hydroxy[1,1'-biphenyl]-4-yl)diazenyl]-2-oxopropyl]diazeny
- NSC402440
- 4'-Hydroxy-n-hexanophenone
- BDBM50189957
- YDGNMJZDWLQUTE-UHFFFAOYSA-N
- SCHEMBL1919198
- 4-Hexanoylphenol
- Amyl 4-Hydroxyphenyl Ketone
- D90970
- 4'-Hydroxyhexanophenone
- CHEMBL214106
- 2389-72-2
- A818065
- CS-0318245
- p-Hydroxyhexanophenone
- NSC-402440
- DTXSID60948797
- H0884
- 1-(4-Hydroxyphenyl)-1-hexanone, AldrichCPR
- 1-(4-hydroxyphenyl)hexan-1-one
- MFCD00671540
- 4-(Hydroxyphenyl)-1-heptanone
- 2589-72-2
- 1-(4-Hydroxyphenyl)-1-hexanone
- 4'-Hydroxycaprophenone
- AKOS002685645
- FT-0634381
- 1-[4-Hydroxyphenyl]-1-hexanone
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- Inchi: 1S/C12H16O2/c1-2-3-4-5-12(14)10-6-8-11(13)9-7-10/h6-9,13H,2-5H2,1H3
- InChI Key: YDGNMJZDWLQUTE-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)O)CCCCC
Computed Properties
- Exact Mass: 192.115029749g/mol
- Monoisotopic Mass: 192.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 37.3Ų
[1,1'-Biphenyl]-3,3'-dicarboxylicacid,4-[2-[1-[2-(3,3'-dicarboxy-4'-hydroxy[1,1'-biphenyl]-4-yl)diazenyl]-2-oxopropyl]diazenyl]-4'-hydroxy- Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
2389-72-2 ([1,1'-Biphenyl]-3,3'-dicarboxylicacid,4-[2-[1-[2-(3,3'-dicarboxy-4'-hydroxy[1,1'-biphenyl]-4-yl)diazenyl]-2-oxopropyl]diazenyl]-4'-hydroxy-) Related Products
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